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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ivachtin, also known as Caspase-3 Inhibitor VII, is a potent, nonpeptide, reversible, and
noncompetitive inhibitor of caspase-3.[1] With a reported IC50 value of 23 nM, Ivachtin serves
as a valuable tool for studying the role of caspase-3 in apoptosis and for the development of
therapeutics targeting apoptotic pathways.[1] Caspase-3 is a critical executioner caspase in
both the extrinsic and intrinsic apoptotic pathways, making its inhibition a key strategy for
preventing programmed cell death in various research models.[1] These application notes
provide detailed protocols for utilizing lvachtin to inhibit caspase-3 activity in cell lysates and in
a cell-based apoptosis model.
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Property Value Reference

Caspase-3 Inhibitor VII,
Synonyms [1]
compound 7a

Nonpeptide, noncompetitive,

Mechanism of Action reversible inhibitor of caspase-  [1]
3

IC50 for Caspase-3 23 nM [1]

Chemical Formula C20H21N307S

Molecular Weight 447.5 g/mol

CAS Number 745046-84-8

htin Inhibi ity

Target IC50 Selectivity Profile Reference

Ivachtin has been

reported to have

modest selectivity for

other caspases.

However, specific
Caspase-3 23 nM quantitative data [1]

(IC50 values) for other

caspase family

members are not

readily available in the

public domain.

Note: Researchers should perform their own selectivity profiling if inhibition of other caspases is
a concern for their specific application.

Signaling Pathway

The following diagram illustrates the central role of caspase-3 in the apoptotic signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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